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Compound of Interest

Compound Name: MES potassium salt

CAS No.: 39946-25-3

Cat. No.: B1260804

Get Quote

Executive Summary
MES Potassium Salt (2-(N-Morpholino)ethanesulfonic acid potassium salt) is a zwitterionic

Good's buffer widely utilized in biological systems requiring strict pH control between 5.5 and

6.7 without the introduction of inhibitory sodium ions. Unlike its sodium counterpart, MES-K is

critical for plant tissue culture (specifically Arabidopsis root studies), ion channel research, and

protein crystallization where sodium toxicity or interference is a confounding variable. This

guide synthesizes the physicochemical architecture, thermodynamic behavior, and preparation

protocols of MES-K to ensure experimental reproducibility.

Part 1: Chemical Architecture & Thermodynamics
Molecular Identity
MES is a morpholinic buffer containing a sulfonate group (anionic) and a tertiary amine

(cationic proton acceptor). The potassium salt form replaces the acidic proton of the sulfonic

acid group with a potassium cation (

), enhancing solubility and altering ionic strength contributions compared to the free acid.
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IUPAC Name: Potassium 2-(4-morpholinyl)ethanesulfonate

CAS Number: 39946-25-3[1][2]

Molecular Formula:

[1]

Molecular Weight: 233.33 g/mol [1][3]

Buffering Mechanism
The morpholine ring provides the buffering capacity. At physiological pH, the nitrogen atom

accepts a proton, shifting the equilibrium. The sulfonate group remains negatively charged

throughout the useful pH range, maintaining high water solubility.

Thermodynamic Pitfall: The

of MES is temperature-dependent (

).[4] A buffer prepared at pH 6.0 at 25°C will shift to approximately pH 5.8 at 37°C. This shift is
often sufficient to alter enzyme kinetics or cellular metabolic rates.

Physicochemical Profile[5]
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Property Value / Characteristic Notes

(25°C) 6.10 - 6.15

Ideal for slightly acidic

environments (vacuolar, plant

apoplast).

Useful pH Range 5.5 – 6.7
Buffering capacity drops

sharply outside this window.

Solubility (Water) > 0.5 M (approx. 116 g/L)
Highly soluble compared to

MES Free Acid.

Metal Binding Negligible for Ca, Mg, Mn

Weak binding to Cu(II).

Suitable for metalloprotein

studies.

UV Absorbance < 0.05 at 260/280 nm
Does not interfere with

DNA/Protein quantification.

Stability High

Resistant to enzymatic

degradation and autoclaving

(though filtration is preferred to

avoid yellowing).

Part 2: Biological Applications & Rationale[2][6][7]
The Potassium Advantage (Why not Sodium?)
While MES Sodium salt is common, MES Potassium is the obligate choice in two specific

scenarios:[5]

Plant Tissue Culture: High concentrations of

are toxic to many plant species (halophobic). In Arabidopsis root zonation studies, replacing
Na-MES with K-MES prevents sodium-induced root growth stunting and superoxide
generation.

Ion Channel Electrophysiology: In patch-clamp experiments involving

channels, using a sodium-based buffer in the pipette or bath solution introduces background
noise or alters the electrochemical gradient. K-MES provides the necessary intracellular
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background without altering

driving forces.

Decision Logic for Buffer Selection
The following diagram illustrates the decision matrix for selecting MES-K over other Good's

buffers.
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Select Biological Buffer

Target pH Range?

pH 5.5 - 6.7
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Consider HEPES / MOPS

Neutral

Is the system sensitive
to Sodium (Na+)?

Yes (e.g., Plants, Ion Channels) No (General Bacteria/Yeast)

Are transition metals
(Cu, Zn) critical? Use MES Sodium Salt

USE MES POTASSIUM SALT

No/Negligible
Check Binding Constants
(MES binds Cu weakly)

Yes
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Figure 1: Decision matrix for selecting MES Potassium Salt based on pH requirements and

ion sensitivity.
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Part 3: Preparation Protocols
Protocol: 0.5 M MES-K Stock Solution (1 Liter)
Objective: Prepare a concentrated stock solution of MES Potassium Salt at pH 6.0, ensuring

no introduction of sodium ions.

Materials:

MES Free Acid (MW: 195.24 g/mol ) OR MES Potassium Salt (MW: 233.33 g/mol )

Potassium Hydroxide (KOH) pellets or 5M KOH solution (for pH adjustment)

Milli-Q Water (18.2 MΩ·cm)

0.22 µm PES (Polyethersulfone) Filter Unit

Method A: Using MES Potassium Salt (Solid)

Weigh: Measure 116.67 g of MES Potassium Salt.

Dissolve: Add to a beaker containing 800 mL of Milli-Q water. Stir until fully dissolved.

Check pH: The pH will likely be near neutral.[6]

Adjust: If pH < 6.0, add dilute KOH. If pH > 6.0, add dilute HCl (Note: adding HCl introduces

ions; if strictly avoiding halides, use acetic acid, though this creates a mixed buffer). Ideally,
titrate with MES Free Acid to lower pH without introducing foreign anions.

Finalize: Top up to 1.0 L with water.

Method B: Using MES Free Acid (The "In Situ" Salt Generation) Preferred for precise pH

control without adding

.

Weigh: Measure 97.62 g of MES Free Acid (0.5 mol).

Dissolve: Add to 750 mL Milli-Q water.
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Titrate: Monitor pH while slowly adding KOH (solid or concentrated solution).[7] Do NOT use

NaOH.

Equilibrium: As KOH is added, the free acid converts to the potassium salt. Stop exactly at

pH 6.0.

Finalize: Adjust volume to 1.0 L.

Sterilization: Filter sterilize through a 0.22 µm membrane.[2][7] Do not autoclave if the buffer

contains glucose or vitamins (media), as MES can facilitate Maillard reactions at high

temperatures, turning the solution yellow.

Workflow Visualization

Weigh MES Free Acid
(97.62g)
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if K+ specificity is required

Filter Sterilize
(0.22 µm)
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Figure 2: Workflow for preparing MES-K buffer from free acid to ensure ion purity.

Part 4: Troubleshooting & Interferences
Common Issues

Yellowing upon Autoclaving: MES is generally stable, but in the presence of carbohydrates, it

can degrade or catalyze browning reactions. Solution: Filter sterilize.[2][8]

Bradford Assay Interference: MES is compatible with the Bradford assay, unlike some

ampholic buffers, but high concentrations (>0.1 M) should be blanked correctly.

Lowry Assay Incompatibility: MES interferes with the Lowry protein assay. Solution: Use BCA

or Bradford.
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Metal Coordination
While MES is classified as a "non-coordinating" buffer, it possesses a weak affinity for

. If your experiment involves precise copper kinetics (e.g., Fenton chemistry or copper-
dependent enzymes), calculate the stability constant (

for Cu-MES) to ensure it does not strip the metal from your protein.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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